Cas no 2227974-27-6 (rac-5-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid)

• Product Name: rac-5-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
• CAS No: 2227974-27-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5893262
• PubChem ID: 165961438
• Update Time: 2025-10-23

rac-5-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-5-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
• EN300-1562490
• 2227974-27-6
• rac-5-{[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid

• Inchi： 1S/C28H34N2O5/c1-18(8-6-15-26(31)32)29-27(33)19-9-7-10-20(16-19)30-28(34)35-17-25-23-13-4-2-11-21(23)22-12-3-5-14-24(22)25/h2-5,11-14,18-20,25H,6-10,15-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t18?,19-,20+/m1/s1
• InChI Key： VPJYHZPUFBOZSD-HUSUDBNBSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCC[C@@H](C(NC(C)CCCC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on rac-5-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid

Comprehensive Analysis of rac-5-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid (CAS No. 2227974-27-6)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, rac-5-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid (CAS No. 2227974-27-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected cyclohexyl derivative, plays a pivotal role in the synthesis of bioactive peptides and small molecule drugs. Researchers and pharmaceutical companies are increasingly exploring its utility in drug discovery and bioconjugation, aligning with the growing demand for precision medicine and targeted therapies.

The molecular structure of rac-5-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid features a cyclohexyl ring and an Fmoc-protected amine group, which are critical for its stability and reactivity in solid-phase peptide synthesis (SPPS). The Fmoc group is a cornerstone in modern peptide chemistry, as it provides temporary protection for amino acids during synthesis, enabling the stepwise construction of complex peptides. This attribute makes the compound indispensable for laboratories focusing on peptide-based therapeutics, a sector projected to grow exponentially due to advancements in cancer immunotherapy and neurological disorder treatments.

One of the most searched questions in chemical databases and AI-driven research tools revolves around the solubility and handling of rac-5-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethylformamide (DMF) and acetonitrile, which are commonly used in peptide coupling reactions. Its stability under ambient conditions and compatibility with automated synthesizers further enhance its appeal for high-throughput drug development workflows. These properties align with the industry's shift toward green chemistry and sustainable synthesis practices, which prioritize efficiency and minimal waste generation.

Another trending topic in scientific forums and search engine queries is the compound's role in prodrug design. The hexanoic acid moiety in rac-5-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid can be functionalized to improve drug delivery and bioavailability, addressing challenges in oral administration of peptide drugs. This application is particularly relevant given the rising interest in biodegradable polymers and nanocarrier systems for controlled release formulations. As the demand for personalized medicine surges, the versatility of this compound positions it as a key player in next-generation therapeutic innovations.

From a regulatory perspective, rac-5-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid is classified as a non-hazardous research chemical, making it accessible for academic and industrial use without stringent restrictions. However, proper storage conditions (e.g., desiccated environment at 2-8°C) are recommended to maintain its integrity over time. This safety profile, combined with its synthetic utility, has led to its inclusion in commercial catalogues of leading chemical suppliers, catering to the needs of biotech startups and pharmaceutical giants alike.

In conclusion, rac-5-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid (CAS No. 2227974-27-6) represents a critical building block in modern synthetic chemistry. Its applications span from peptide engineering to prodrug development, reflecting the compound's adaptability to cutting-edge research. As the scientific community continues to explore its potential, this molecule is poised to contribute significantly to breakthroughs in life sciences and pharmaceutical innovation.